Cas no 1188363-00-9 (N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide)

• Product Name: N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide
• CAS No: 1188363-00-9
• MF: C₁₃H₁₃Cl₂N₃O₃S₃
• MW: 426.361616849899
• CID: 5924839
• PubChem ID: 44116379
• Update Time: 2025-10-23

N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide
• N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-1-methylsulfonylpyrrolidine-2-carboxamide
• F5142-0064
• AKOS006599623
• N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpyrrolidine-2-carboxamide
• N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide
• VU0637151-1
• 1188363-00-9

• Inchi： 1S/C13H13Cl2N3O3S3/c1-24(20,21)18-4-2-3-9(18)12(19)17-13-16-8(6-22-13)7-5-10(14)23-11(7)15/h5-6,9H,2-4H2,1H3,(H,16,17,19)
• InChI Key： URBQRPJGVWGCOU-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCCC1C(NC1=NC(C2C=C(Cl)SC=2Cl)=CS1)=O

Computed Properties

• Exact Mass: 424.95
• Monoisotopic Mass: 424.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144A^2
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide

N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1188363-00-9 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel pharmaceutical agents. This compound, formally known as N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide, has garnered significant attention due to its unique structural features and promising biological activities. The intricate scaffold of this molecule integrates several key pharmacophoric elements, including a thiophene ring, a thiazole moiety, and a pyrrolidine core, which collectively contribute to its potential therapeutic applications.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their diverse biological activities. Among these, thiophene derivatives have emerged as particularly valuable scaffolds due to their ability to interact with various biological targets. The presence of the 2,5-dichlorothiophen-3-yl group in this compound not only enhances its lipophilicity but also introduces potential sites for further functionalization, making it a versatile platform for drug discovery.

The thiazole ring is another critical component of this molecule, known for its wide range of biological activities including antimicrobial, antifungal, and anti-inflammatory properties. Thiazole derivatives have been extensively studied for their potential in treating various diseases, and the incorporation of this moiety into the molecular structure of N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide suggests that it may exhibit similar beneficial effects.

The pyrrolidine core adds another layer of complexity to the compound's structure. Pyrrolidine derivatives are known for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of atoms within the pyrrolidine ring in this compound likely contributes to its unique pharmacological profile and may enable interactions with specific targets that are relevant to therapeutic intervention.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug development. The combination of the thiophene, thiazole, and pyrrolidine moieties creates a multifaceted structure that can be further optimized to enhance its biological activity. Researchers have been exploring various synthetic strategies to modify this scaffold, aiming to improve its potency and selectivity while minimizing potential side effects.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of heterocyclic compounds. Computational modeling and experimental techniques have been employed to elucidate the interactions between this compound and its biological targets. These studies have provided valuable insights into how the molecular structure influences binding affinity and specificity, which are critical factors in drug design.

The methanesulfonyl group at the 1-position of the pyrrolidine ring is another key feature that may contribute to the compound's biological activity. This group is known for its ability to enhance binding interactions due to its polar nature and capacity for hydrogen bonding. The presence of this moiety in N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide suggests that it may interact with biological targets in a manner that is conducive to therapeutic effects.

In conclusion, the compound with CAS number 1188363-00-9, specifically N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-1-methanesulfonylpyrrolidine-2-carboxamide, represents a promising candidate for further investigation in chemical biology. Its unique structural features and potential biological activities make it an attractive scaffold for drug discovery. As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for contributing to the development of novel therapeutic agents.